Cas no 50412-00-5 (6-Nitro-1-diazo-2-naphthol-4-sulfonicacid)

• Product Name: 6-Nitro-1-diazo-2-naphthol-4-sulfonicacid
• CAS No: 50412-00-5
• MF: C₁₀H₆N₃O₆S
• MW: 296.236140727997
• CID: 55802
• PubChem ID: 113368
• Update Time: 2025-04-18

6-Nitro-1-diazo-2-naphthol-4-sulfonicacid Chemical and Physical Properties

Names and Identifiers

• 6-Nitro-1-diazo-2-naphthol-4-sulfonic acid
• 1-Diazo-2-naphthol-6-nitro-4-sulfonicacid
• 2-Hydroxy-6-nitro-4-sulfo-1-naphthalenediazonium
• 2-hydroxy-6-nitro-4-sulfonaphthalene-1-diazonium
• 1-Naphthalenediazonium,2-hydroxy-6-nitro-4-sulfo
• 2-Hydroxy-6-nitro-4-sulphonaphthalene-1-diazonium
• EINECS 256-582-3
• 1-Naphthalenediazonium, 2-hydroxy-6-nitro-4-sulfo-
• A828108
• DTXSID8068549
• 50412-00-5
• NS00088915
• FT-0621263
• AKOS015960427
• 256-582-3
• DTXCID5040837
• CCFWJWRQXDDAEJ-UHFFFAOYSA-O
• 6-Nitro-1-diazo-2-naphthol-4-sulfonicacid

• Inchi： 1S/C10H5N3O6S/c11-12-10-6-2-1-5(13(15)16)3-7(6)9(4-8(10)14)20(17,18)19/h1-4H,(H-,14,17,18,19)/p+1
• InChI Key： CCFWJWRQXDDAEJ-UHFFFAOYSA-O
• SMILES： S(C1C=C(C(=C2C=CC(=CC2=1)[N+](=O)[O-])[N+]#N)O)(=O)(=O)O

Computed Properties

• Exact Mass: 294.99000
• Monoisotopic Mass: 295.998
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 157A^2
• XLogP3: 2.6

Experimental Properties

• PSA: 147.49000
• LogP: 3.13490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates